Cas no 5471-53-4 ( )

  structure
  structure
Product Name: 
CAS No:5471-53-4
MF:C9H17NO3
MW:187.236182928085
CID:942673
PubChem ID:44858
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • methyl 4-morpholin-4-ylbutanoate
    • 4-morpholin-4-yl-butyric acid methyl ester
    • 4-Morpholinobuttersaeuremethylester
    • 4-Morpholino-buttersaeure-methylester
    • AC1L2CQJ
    • BB_SC-8277
    • BBL011899
    • methyl 4-(morpholin-4-yl)butanoate
    • methyl 4-morpholinobutanoate
    • methyl 4-morpholinobutyrate
    • NSC26584
    • Methyl gamma-morpholinobutyrate
    • starbld0044314
    • Methyl 4-(4-morpholinyl)butanoate
    • NSC-26584
    • CS-0117921
    • AKOS000113939
    • VS-03108
    • 5471-53-4
    • SCHEMBL11738960
    • DTXSID60275474
    • STK946258
    • QZYHXBPEHSABEW-UHFFFAOYSA-N
    • CHEMBL1193198
    •  
    • Inchi: 1S/C9H17NO3/c1-12-9(11)3-2-4-10-5-7-13-8-6-10/h2-8H2,1H3
    • InChI Key: QZYHXBPEHSABEW-UHFFFAOYSA-N
    • SMILES: O1CCN(CC1)CCCC(=O)OC

Computed Properties

  • Exact Mass: 187.12091
  • Monoisotopic Mass: 187.120843
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.8
  • XLogP3: 0.1

Experimental Properties

  • Density: 1.045
  • Boiling Point: 268.3°C at 760 mmHg
  • Flash Point: 116.1°C
  • Refractive Index: 1.455
  • PSA: 38.77
  • LogP: 0.20970

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